Cas no 1422983-33-2 (2-(4-(Chloromethyl)phenyl)-5-methylpyridine)

• Product Name: 2-(4-(Chloromethyl)phenyl)-5-methylpyridine
• CAS No: 1422983-33-2
• MF: C₁₃H₁₂ClN
• MW: 217.694082260132
• CID: 4815700
• Update Time: 2025-06-12

2-(4-(Chloromethyl)phenyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Chloromethyl)phenyl)-5-methylpyridine
• 2-[4-(chloromethyl)phenyl]-5-methylpyridine

• Inchi： 1S/C13H12ClN/c1-10-2-7-13(15-9-10)12-5-3-11(8-14)4-6-12/h2-7,9H,8H2,1H3
• InChI Key： UHBFYEQCESUBEL-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)C1C=CC(C)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(4-(Chloromethyl)phenyl)-5-methylpyridine

Comprehensive Overview of 2-(4-(Chloromethyl)phenyl)-5-methylpyridine (CAS No. 1422983-33-2)

2-(4-(Chloromethyl)phenyl)-5-methylpyridine (CAS No. 1422983-33-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name or CAS number, is a key intermediate in the synthesis of more complex molecules. Its unique structure, featuring a chloromethyl group attached to a phenyl ring and a 5-methylpyridine moiety, makes it a versatile building block in medicinal chemistry. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a precursor for biologically active molecules targeting various diseases.

The growing demand for high-purity chemical intermediates like 2-(4-(Chloromethyl)phenyl)-5-methylpyridine is driven by advancements in small-molecule therapeutics and precision agriculture. With the rise of AI-driven drug discovery and computational chemistry, this compound has become a subject of interest for virtual screening and molecular docking studies. Its structural features allow for further functionalization, making it a valuable asset in the development of novel kinase inhibitors and antimicrobial agents. Additionally, its relevance in material science, particularly in the synthesis of organic electronic materials, has been explored in recent studies.

One of the most frequently asked questions about CAS No. 1422983-33-2 revolves around its synthetic routes and scalability. The compound is typically synthesized through multi-step organic reactions, including cross-coupling and halogenation processes. Researchers are also investigating greener alternatives, such as catalytic methods and solvent-free reactions, to improve the sustainability of its production. Another hot topic is its stability under various conditions, which is crucial for storage and transportation in industrial settings.

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The future of 2-(4-(Chloromethyl)phenyl)-5-methylpyridine lies in its integration with cutting-edge technologies such as flow chemistry and automated synthesis platforms. As the pharmaceutical industry shifts toward continuous manufacturing, this compound could play a pivotal role in streamlining production processes. Its adaptability to high-throughput screening and combinatorial chemistry further enhances its appeal for drug development pipelines. With ongoing research, this compound is poised to remain a critical component in the toolkit of synthetic chemists and material scientists alike.